Cas no 103585-71-3 (4-Chloro-5-fluoroindolin-2-one)
4-Chloro-5-fluoroindolin-2-one is a fluorinated indolinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both chloro and fluoro substituents, enhancing its reactivity and utility as a versatile intermediate in organic synthesis. The compound's unique substitution pattern allows for selective modifications, making it valuable in the development of biologically active molecules. Its stability under standard conditions ensures reliable handling and storage. Researchers may explore its use in medicinal chemistry, particularly in the design of kinase inhibitors or other therapeutic agents. The presence of halogen atoms also facilitates further functionalization, supporting diverse synthetic pathways. This compound is suitable for high-precision chemical applications requiring controlled reactivity.
103585-71-3 structure
Product Name:4-Chloro-5-fluoroindolin-2-one
CAS No:103585-71-3
MF:C8H5ClFNO
MW:185.582804441452
CID:62394
PubChem ID:19091502
Update Time:2025-06-08
4-Chloro-5-fluoroindolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-fluoroindolin-2-one
- 4-Chloro-5-fluoro-1,3-dihydro-2H-indol-2-one
- 4-chloro-5-fluoro-1,3-dihydroindol-2-one
- 2H-Indol-2-one,4-chloro-5-fluoro-1,3-dihydro
- 4-Chloro-5-fluoro-2-oxindole
- BH154
- FT-0687478
- EN300-761329
- MB12060
- A1869
- SCHEMBL8545481
- 2H-Indol-2-one, 4-chloro-5-fluoro-1,3-dihydro-
- 4-CHLORO-5-FLUORO-2,3-DIHYDRO-1H-INDOL-2-ONE
- 103585-71-3
- DTXSID60597986
-
- Inchi: 1S/C8H5ClFNO/c9-8-4-3-7(12)11-6(4)2-1-5(8)10/h1-2H,3H2,(H,11,12)
- InChI Key: PJTZNVWIFVMORN-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2=C1CC(N2)=O)F
Computed Properties
- Exact Mass: 185.00400
- Monoisotopic Mass: 185.0043696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.458
- Boiling Point: 338.3°C at 760 mmHg
- Flash Point: 158.4°C
- Refractive Index: 1.577
- PSA: 29.10000
- LogP: 2.11170
4-Chloro-5-fluoroindolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147332-1g |
4-chloro-5-fluoroindolin-2-one |
103585-71-3 | 95% | 1g |
$1374 | 2021-08-05 | |
| Chemenu | CM147332-1g |
4-chloro-5-fluoroindolin-2-one |
103585-71-3 | 95% | 1g |
$1461 | 2023-11-26 | |
| Enamine | EN300-761329-0.05g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 0.05g |
$646.0 | 2025-02-24 | |
| Enamine | EN300-761329-0.1g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 0.1g |
$844.0 | 2025-02-24 | |
| Enamine | EN300-761329-0.25g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 0.25g |
$1205.0 | 2025-02-24 | |
| Enamine | EN300-761329-0.5g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 0.5g |
$1898.0 | 2025-02-24 | |
| Enamine | EN300-761329-1.0g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 1.0g |
$2433.0 | 2025-02-24 | |
| Enamine | EN300-761329-2.5g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 2.5g |
$4771.0 | 2025-02-24 | |
| Enamine | EN300-761329-5.0g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 5.0g |
$7058.0 | 2025-02-24 | |
| Enamine | EN300-761329-10.0g |
4-chloro-5-fluoro-2,3-dihydro-1H-indol-2-one |
103585-71-3 | 95.0% | 10.0g |
$10464.0 | 2025-02-24 |
4-Chloro-5-fluoroindolin-2-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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